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Compound of Interest

Compound Name: Iron(III) chloride hexahydrate

Cat. No.: B592991 Get Quote

Essential Safety and Logistical Information for Laboratory Professionals

Handling Iron(III) chloride hexahydrate (FeCl₃·6H₂O) requires stringent adherence to safety

protocols to mitigate risks and ensure a secure laboratory environment. This guide provides

essential, procedural information for researchers, scientists, and drug development

professionals, covering personal protective equipment (PPE), handling procedures, and

disposal plans.

Iron(III) chloride hexahydrate is a corrosive solid that can cause serious eye damage, skin

irritation, and may be harmful if swallowed.[1][2][3] It is also hygroscopic, meaning it readily

absorbs moisture from the air.[4] Adherence to the following guidelines is critical for safe

handling.

Personal Protective Equipment (PPE) Requirements
A thorough risk assessment should always precede the handling of this chemical. The

minimum required PPE includes a combination of eye, face, hand, and body protection to

prevent exposure.

Eye and Face Protection: Due to the risk of serious eye damage, tight-sealing chemical

safety goggles are mandatory.[5][6] For operations with a higher risk of splashing or dust

generation, a full face shield must be worn in addition to goggles.[1][7] All eye and face

protection must be approved under government standards such as NIOSH (US) or EN 166

(EU).[1][8]
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Hand Protection: Impervious gloves are required to prevent skin contact.[1][6] Gloves must

be inspected for damage before each use and proper removal techniques must be followed

to avoid contaminating the skin.[1][3] Based on chemical compatibility data, several materials

offer excellent resistance.

Body Protection: A lab coat or other protective clothing is necessary to minimize skin contact.

[4][8] For larger quantities or tasks with a significant risk of contamination, a complete

chemical-resistant suit may be appropriate.[3] Contaminated clothing must be removed

immediately and laundered before reuse.[1][9]

Respiratory Protection: Operations should be conducted in a well-ventilated area, preferably

within a chemical fume hood, to keep airborne concentrations low.[4][8] If dust formation is

unavoidable or ventilation is inadequate, a NIOSH-approved full-face particle respirator (type

N100) or equivalent should be used.[1] For emergencies or firefighting, a self-contained

breathing apparatus (SCBA) is required.[1][8]

Quantitative Safety Data
The following table summarizes key quantitative data for Iron(III) chloride hexahydrate,

including glove compatibility and occupational exposure limits for soluble iron salts.
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Parameter Value Source

GHS Hazard Statements H290, H302, H315, H318 [1]

pH 1.8 (10 g/L solution at 25°C) [10]

Melting Point ~37 °C (99 °F) [2][7]

Occupational Exposure Limit
TWA: 1 mg/m³ (as Fe for

soluble iron salts)
[4]

Glove Material Breakthrough Time Rating Reference

Natural Rubber > 8 hours (Excellent) [11]

Neoprene > 8 hours (Excellent) [11]

Nitrile > 8 hours (Excellent) [11]

Butyl > 8 hours (Excellent) [11]

PVC > 8 hours (Excellent) [11]

Viton > 8 hours (Excellent) [11]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for safety and compliance. The

following workflow outlines the key steps from preparation to final waste disposal.
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Workflow: Handling Iron(III) Chloride Hexahydrate

Preparation Phase

Operational Phase

Contingency Plan

Post-Operation & Disposal

1. Risk Assessment
& Area Setup

2. Assemble PPE
(Goggles, Face Shield, Gloves, Lab Coat)

3. Don PPE

4. Chemical Handling
(Inside Chemical Fume Hood)

Spill Occurs?

5. Continue Operation

No

SPILL RESPONSE
- Evacuate Area

- Wear Full PPE (incl. Respirator)

Yes

6. Decontaminate Work Area

Contain & Clean Up Spill
(Use dry methods, no dust)

Package Spill Waste
(Label as Hazardous)

7. Doff PPE Correctly

8. Segregate Waste
(Chemical vs. Contaminated PPE)

9. Dispose via Approved
Hazardous Waste Stream
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Procedural workflow for handling Iron(III) chloride hexahydrate.
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Experimental Protocols: Step-by-Step Guidance
1. Preparation and Pre-Handling:

Ensure a chemical fume hood is operational and an eyewash station and safety shower are

accessible.[4]

Minimize dust generation and accumulation during all steps.[8]

Keep the chemical container tightly closed when not in use and store it in a dry, corrosives-

compatible area.[4][8]

Do not eat, drink, or smoke in the handling area.[1][9]

2. Accidental Release Measures (Spill Protocol):

Minor Spill:

Alert personnel in the immediate area.

Wearing full PPE (including respiratory protection if dust is present), clean up spills

immediately.[8]

Use dry cleanup procedures; vacuum or carefully sweep up the material to avoid

generating dust.[1][8]

Place the spilled material into a suitable, labeled container for hazardous waste disposal.

[1][8]

Major Spill:

Evacuate personnel to a safe area.[1]

Alert emergency responders.[9]

Prevent the spill from entering drains or waterways.[1][9]

Contain the spill with inert materials like sand or vermiculite.[9]
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3. Disposal Plan:

All waste, including the chemical residue and contaminated containers, must be treated as

hazardous waste.[10]

Dispose of contents and containers at an approved waste disposal facility, following all local,

regional, and national regulations.[1]

Do not empty into drains.[1][10]

Contaminated items, such as gloves and lab coats, must also be disposed of as hazardous

waste in accordance with laboratory practices and applicable laws.[1] Empty containers

should be decontaminated with a suitable solution (e.g., 5% aqueous sodium hydroxide)

before disposal.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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to Handling Iron(III) Chloride Hexahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b592991#personal-protective-equipment-for-handling-
iron-iii-chloride-hexahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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